Cas no 148608-53-1 (5-Formylcytidine)

5-Formylcytidine is a modified nucleoside derivative of cytidine, featuring a formyl group at the 5-position of the cytosine base. This modification enhances its utility in nucleic acid research, particularly in studying RNA modifications and epigenetic regulation. Its reactive aldehyde group allows for selective conjugation, making it valuable for bioconjugation and crosslinking applications. 5-Formylcytidine is also used in the synthesis of modified oligonucleotides, aiding in the exploration of RNA structure-function relationships. The compound's stability and well-defined reactivity profile make it a reliable choice for biochemical and biophysical studies. It serves as a critical tool in advancing understanding of RNA biology and nucleic acid chemistry.
5-Formylcytidine structure
5-Formylcytidine structure
Product Name:5-Formylcytidine
CAS No:148608-53-1
MF:C10H13N3O6
MW:271.226722478867
CID:216845
PubChem ID:132842
Update Time:2025-06-09

5-Formylcytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine, 5-formyl-
    • 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidine-5-carbaldehyde
    • 5-Formylcytidine
    • 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
    • 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde
    • 148608-53-1
    • SCHEMBL453966
    • DTXSID00164035
    • DTXCID3086526
    • 4-Amino-1-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde;
    • Inchi: 1S/C10H13N3O6/c11-8-4(2-14)1-13(10(18)12-8)9-7(17)6(16)5(3-15)19-9/h1-2,5-7,9,15-17H,3H2,(H2,11,12,18)/t5-,6-,7-,9-/m1/s1
    • InChI Key: OCMSXKMNYAHJMU-JXOAFFINSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=O)=C1)N)=O)O)O

Computed Properties

  • Exact Mass: 271.08049
  • Monoisotopic Mass: 271.080435
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.2
  • Topological Polar Surface Area: 146

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Melting Point: >208°C (dec.)
  • Boiling Point: 594.9±60.0 °C at 760 mmHg
  • Flash Point: 313.6±32.9 °C
  • Refractive Index: 1.755
  • Solubility: DMSO (Slightly), Water (Slightly, Heated)
  • PSA: 145.68
  • Vapor Pressure: 0.0±3.8 mmHg at 25°C

5-Formylcytidine Security Information

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Additional information on 5-Formylcytidine

Introduction to 5-Formylcytidine (CAS No: 148608-53-1) and Its Emerging Applications in Modern Research

5-Formylcytidine, with the chemical identifier CAS No: 148608-53-1, is a nucleoside derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by a formyl group attached to the cytidine base, represents a novel class of nucleoside analogs with potential therapeutic applications. The unique structural motif of 5-formylcytidine distinguishes it from conventional nucleosides, enabling distinct biochemical interactions and functional roles in cellular processes.

The significance of 5-formylcytidine lies in its ability to modulate critical biological pathways, particularly those involving RNA metabolism and epigenetic regulation. Recent studies have highlighted its role in the development of next-generation therapeutics, including antiviral agents and cancer treatments. The formyl group in the molecule's structure enhances its reactivity, allowing for diverse chemical modifications that can be leveraged in drug design. This reactivity has made 5-formylcytidine a valuable scaffold for synthesizing novel compounds with tailored biological activities.

In the realm of RNA biology, 5-formylcytidine has been investigated for its potential to interfere with viral replication mechanisms. RNA viruses, such as influenza and hepatitis C, rely on host cellular machinery for their replication cycle. By incorporating 5-formylcytidine into viral RNA or host RNAs, researchers aim to disrupt essential viral processes. Preliminary findings suggest that 5-formylcytidine can inhibit viral polymerase activity, thereby reducing viral load in infected cells. This approach holds promise for developing broad-spectrum antiviral therapies that are less prone to drug resistance.

Moreover, 5-formylcytidine has shown promise in cancer research as a potential epigenetic modifier. Epigenetic changes, such as DNA methylation and histone modifications, play a crucial role in cancer development and progression. By targeting these epigenetic mechanisms, 5-formylcytidine can help restore normal cellular function in cancerous tissues. Studies have demonstrated that 5-formylcytidine can demethylate DNA and alter histone acetylation patterns, leading to the reactivation of tumor-suppressor genes. These findings position 5-formylcytidine as a candidate for combination therapies that synergize with existing chemotherapeutic agents.

The synthesis of 5-formylcytidine presents unique challenges due to its reactive formyl group. However, advances in organic chemistry have enabled efficient synthetic routes that maintain the integrity of the formyl moiety. One such method involves the formylation of cytidine using Vilsmeier-Haack reagents under controlled conditions. This approach ensures high yield and purity, making it suitable for large-scale production. Additionally, modern spectroscopic techniques have facilitated detailed structural characterization of 5-formylcytidine, confirming its molecular architecture and stereochemistry.

In clinical trials, 5-formylcytidine has been tested for its efficacy in treating various diseases. Early-phase studies have reported promising results in patients with refractory leukemias and lymphomas. The compound's ability to induce differentiation and apoptosis in cancer cells has been particularly noteworthy. Furthermore, its safety profile has been favorable, with minimal side effects observed at therapeutic doses. These clinical findings underscore the potential of 5-formylcytidine as a viable therapeutic option for patients with limited treatment choices.

The future of 5-formylcytidine research is likely to expand into new frontiers of biotechnology and medicine. Innovations in CRISPR-Cas9 gene editing technology may enable targeted delivery of 5-formylcytidine to specific genomic loci, enhancing its therapeutic efficacy. Additionally, computational modeling and artificial intelligence are being employed to predict novel derivatives of 5-formylcytidine with improved pharmacokinetic properties. Such interdisciplinary approaches are expected to accelerate the development of next-generation nucleoside-based therapeutics.

From a regulatory perspective, the approval process for drugs like 5-formylcytidine is stringent but well-established. Regulatory agencies require comprehensive data on safety, efficacy, and manufacturing consistency before approving new therapeutics for clinical use. The growing body of research on 5-formylcytidine has provided regulators with the necessary evidence to support its potential as a therapeutic agent. As more studies emerge, the regulatory landscape for nucleoside analogs is likely to evolve further.

In conclusion, 5-Formylcytidine (CAS No: 148608-53-1) represents a compelling example of how innovative chemical design can lead to breakthroughs in medicine and biotechnology. Its unique structural features and biological activities make it a versatile tool for addressing diverse diseases. As research continues to uncover new applications for this compound, 5-Formylcytidine (CAS No: 148608-53-1) is poised to play an increasingly important role in modern healthcare solutions.

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